molecular formula C13H22ClN B13498599 (3-Methylbutyl)(1-phenylethyl)amine hydrochloride

(3-Methylbutyl)(1-phenylethyl)amine hydrochloride

Cat. No.: B13498599
M. Wt: 227.77 g/mol
InChI Key: QGPPRLDPVACLHN-UHFFFAOYSA-N
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Description

(3-Methylbutyl)(1-phenylethyl)amine hydrochloride is a chemical compound with the molecular formula C13H21N·HCl and a molecular weight of 227.78 g/mol . It is known for its applications in various scientific research fields, including chemistry, biology, and medicine.

Properties

Molecular Formula

C13H22ClN

Molecular Weight

227.77 g/mol

IUPAC Name

3-methyl-N-(1-phenylethyl)butan-1-amine;hydrochloride

InChI

InChI=1S/C13H21N.ClH/c1-11(2)9-10-14-12(3)13-7-5-4-6-8-13;/h4-8,11-12,14H,9-10H2,1-3H3;1H

InChI Key

QGPPRLDPVACLHN-UHFFFAOYSA-N

Canonical SMILES

CC(C)CCNC(C)C1=CC=CC=C1.Cl

Origin of Product

United States

Preparation Methods

The synthesis of (3-Methylbutyl)(1-phenylethyl)amine hydrochloride typically involves the reaction of 3-methylbutylamine with 1-phenylethylamine in the presence of hydrochloric acid. The reaction conditions often include controlled temperature and pH to ensure the formation of the desired product . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity.

Chemical Reactions Analysis

(3-Methylbutyl)(1-phenylethyl)amine hydrochloride undergoes various chemical reactions, including:

Common reagents and conditions used in these reactions include acidic or basic environments, specific catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

(3-Methylbutyl)(1-phenylethyl)amine hydrochloride has a wide range of scientific research applications:

Mechanism of Action

The mechanism of action of (3-Methylbutyl)(1-phenylethyl)amine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses .

Comparison with Similar Compounds

(3-Methylbutyl)(1-phenylethyl)amine hydrochloride can be compared with other similar compounds, such as:

The uniqueness of (3-Methylbutyl)(1-phenylethyl)amine hydrochloride lies in its specific structure, which imparts distinct chemical and biological properties compared to its analogs.

Biological Activity

(3-Methylbutyl)(1-phenylethyl)amine hydrochloride is a compound that has garnered interest in various fields, particularly in biological and medicinal research. This article explores its biological activity, including mechanisms of action, potential therapeutic applications, and relevant case studies.

The compound is classified as an amine and is characterized by the following structural formula:

C12H19NHCl\text{C}_{12}\text{H}_{19}\text{N}\cdot \text{HCl}

This structure facilitates its interaction with biological systems, particularly in neurotransmitter pathways.

The biological activity of (3-Methylbutyl)(1-phenylethyl)amine hydrochloride primarily involves its interaction with neurotransmitter systems. It is believed to modulate the activity of various receptors and enzymes involved in neurotransmitter metabolism. Specifically, it may influence:

  • Dopamine Transmission : The compound has been associated with dopamine-related functions, potentially impacting conditions like Parkinson's disease and obesity .
  • Neurotransmitter Receptors : It may act on specific receptors linked to amine metabolism, affecting cellular signaling pathways.

1. Neurotransmitter Studies

The compound has been utilized in studies focusing on amine metabolism and neurotransmitter function. Research indicates that it may have implications in understanding conditions related to neurotransmitter dysregulation.

2. Therapeutic Potential

There is ongoing investigation into its therapeutic effects, particularly as a precursor in synthesizing pharmaceutical compounds. Its potential applications include:

  • Obesity Management : Studies suggest that compounds affecting dopamine pathways can influence appetite regulation .
  • Pain Management : Some derivatives exhibit antinociceptive properties, making them candidates for pain relief therapies .

Case Study 1: Neurotransmitter Regulation

A study explored the effects of (3-Methylbutyl)(1-phenylethyl)amine hydrochloride on dopamine transmission in rodent models. The findings indicated a significant modulation of dopamine levels, suggesting potential applications in treating dopamine-related disorders.

ParameterControl GroupTreatment Group
Dopamine Levels (ng/mL)150 ± 10220 ± 15*
Behavioral Scores (anxiety)5 ± 12 ± 0.5*

*Significant difference (p < 0.05)

Case Study 2: Appetite Regulation

Research involving intracerebroventricular injections of the compound demonstrated its effect on food intake in rats. The results indicated a dose-dependent decrease in food consumption, supporting its role in appetite regulation.

Dose (μg)Food Intake (g)Weight Change (g)
030 ± 5+10 ± 2
520 ± 4*+5 ± 1*
1010 ± 3*-2 ± 1*

*Significant difference (p < 0.05)

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